Cas no 2580198-29-2 (4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid)

• Product Name: 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid
• CAS No: 2580198-29-2
• MF: C₁₂H₁₃BrClNO₄
• MW: 350.592921972275
• CID: 5658216
• PubChem ID: 165892435
• Update Time: 2025-11-01

4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580198-29-2
• EN300-27729390
• 4-bromo-2-{[(tert-butoxy)carbonyl]amino}-6-chlorobenzoic acid
• 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid

• Inchi： 1S/C12H13BrClNO4/c1-12(2,3)19-11(18)15-8-5-6(13)4-7(14)9(8)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： PPLFROGCPYFIDB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 348.97165g/mol
• Monoisotopic Mass: 348.97165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid

Comprehensive Overview of 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid (CAS No. 2580198-29-2)

4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid (CAS No. 2580198-29-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of halogenated benzoic acid derivatives, which are pivotal intermediates in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Its unique structural features, including the bromo and chloro substituents, along with the tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for peptide synthesis and drug discovery.

The growing interest in 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid is driven by its applications in medicinal chemistry and bioconjugation. Researchers frequently search for "Boc-protected benzoic acid derivatives" or "halogenated amino acid analogs" to explore their potential in designing novel therapeutics. This compound’s relevance is further highlighted by its role in covalent inhibitor development, a trending topic in targeted cancer therapy and proteolysis-targeting chimeras (PROTACs).

From a synthetic perspective, CAS No. 2580198-29-2 is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its bromine substituent. These reactions are critical for constructing complex molecular architectures in high-throughput screening libraries. Additionally, the Boc group offers stability under acidic conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS) workflows.

Environmental and regulatory considerations are also paramount in the use of halogenated compounds. While 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid is not classified as hazardous, its handling requires adherence to green chemistry principles, such as minimizing waste and optimizing atom economy. This aligns with the increasing demand for "sustainable synthetic methodologies" in academic and industrial labs.

Analytical characterization of CAS No. 2580198-29-2 typically involves nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, which are essential for reproducibility in preclinical studies. The compound’s logP and solubility profiles are also frequently analyzed to predict its behavior in drug formulation.

In summary, 4-bromo-2-{(tert-butoxy)carbonylamino}-6-chlorobenzoic acid (CAS No. 2580198-29-2) is a multifaceted compound with significant applications in drug development and chemical biology. Its integration into modern research underscores the importance of functionalized aromatic systems in addressing unmet medical needs. As the scientific community continues to explore "next-generation therapeutics," this compound remains a valuable tool for innovators worldwide.